6-Chloro-5-hydroxynicotinic acid

• IUPAC Name: 6-chloro-5-hydroxypyridine-3-carboxylic acid
• InChI: InChI=1S/C6H4ClNO3/c7-5-4(9)1-3(2-8-5)6(10)11/h1-2,9H,(H,10,11)
• InChI Key: ADPSGDNEIGPGEW-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1O)Cl)C(=O)O
• Molecular Formula: C6H4ClNO3
• DSSTOX Substance ID: DTXSID601255739
• Molecular Weight: 173.55 g/mol
• CAS No.: 1211531-26-8

Description

6-Chloro-5-hydroxynicotinic acid, also known as 5-Chloro-6-hydroxynicotinic acid or 3-Chloro-2-hydroxypyridine-5-carboxylic acid, is a chemical compound with the formula C6H4ClNO3.

Synthesis Analysis

The synthesis of this compound involves several steps. It has been used in the preparation of triorganotin compounds via reaction with (R 3 Sn) 2 O (R=Ph, 2-ClC 6 H 4 CH 2, 2-FC 6 H 4 CH 2, 4-CNC 6 H 4 CH 2). A detailed synthesis process can be found in various sources.

Molecular Structure Analysis

The molecular structure of this compound is influenced by pH. Further analysis would require more specific data or experimental results.

Chemical Reactions Analysis

The chemical reactions involving this compound are pH-dependent. The crystallization outcome varies and can result in individual crystals of different sizes and shapes, microcrystalline powders, crystalline aggregates, and almost amorphous solids. It has been used in the preparation of triorganotin compounds.

Physical and Chemical Properties Analysis

This compound is a solid substance. It has a molecular weight of 173.55. More specific physical and chemical properties would require additional data or experimental results.

Scientific Research Applications

Synthesis and Structure

6-Chloro-5-hydroxynicotinic acid plays a significant role in the synthesis of complex compounds. For instance, it's used in the synthesis of a triphenyltin compound that forms a one-dimensional linear polymer. This compound has been characterized by various methods, including X-ray diffraction, and exhibits notable antitumor activity (Gao, Zhang, & Sha, 2021).

Crystallography and Spectroscopy

The compound is relevant in the study of molecular structures, as evident in the investigation of its crystal structure. This analysis often involves techniques like infrared multiple-photon dissociation spectroscopy. Such studies are crucial for understanding the molecular geometry and interactions of this compound in various states (van Stipdonk, Kullman, Berden, & Oomens, 2014).

Organic Chemistry and Polymer Formation

In organic chemistry, it's involved in the formation of triorganotin compounds. These compounds, characterized by NMR spectroscopy and other methods, form one-dimensional linear polymers, hinting at its potential in material science and polymer chemistry (Gao, Yin, & Kong, 2008).

Safety and Hazards

6-Chloro-5-hydroxynicotinic acid can cause skin irritation and serious eye irritation. It may also cause respiratory irritation. Safety measures include avoiding breathing dust, mist, spray, washing skin thoroughly after handling, using only outdoors or in a well-ventilated area, and wearing protective gloves/eye protection/face protection.

Mechanism of Action

Target of Action

It has been used in the preparation of triorganotin compounds , suggesting that it may interact with tin-based compounds or enzymes that process them.

Mode of Action

Given its use in the preparation of triorganotin compounds , it’s plausible that it may undergo a reaction with these compounds, leading to changes in their structure or function

Biochemical Pathways

Nicotinic acid is a key component in the metabolism of food molecules and many other biological pathways .

Pharmacokinetics

The pharmacokinetics of hydroxycinnamic acids, a class of compounds structurally related to 6-chloro-5-hydroxynicotinic acid, have been studied . These studies could provide a basis for understanding the potential ADME properties of this compound.

Result of Action

Its use in the preparation of triorganotin compounds suggests that it may play a role in the synthesis of these compounds, which have various applications in organic chemistry .

Biochemical Analysis

Biochemical Properties

6-Chloro-5-hydroxynicotinic acid is involved in various biochemical reactions. It interacts with enzymes such as nicotinate dehydrogenase, which converts nicotinic acid into 6-hydroxynicotinic acid . The nature of these interactions involves the transfer of electrons, which is a common mechanism in biochemical reactions .

Cellular Effects

It is known that nicotinic acid and its derivatives can influence cell function by impacting cell signaling pathways, gene expression, and cellular metabolism . For instance, they can affect the production of reactive oxygen species (ROS), which play a role in cell signaling and homeostasis .

Molecular Mechanism

The molecular mechanism of action of this compound is complex and involves several steps. It can bind to biomolecules, inhibit or activate enzymes, and cause changes in gene expression . For example, it can interact with the enzyme nicotinate dehydrogenase, leading to the production of 6-hydroxynicotinic acid .

Temporal Effects in Laboratory Settings

The effects of this compound can change over time in laboratory settings. For instance, it can undergo degradation, leading to the formation of other compounds .

Metabolic Pathways

This pathway involves several enzymes and cofactors .

Transport and Distribution

It is known that similar compounds can interact with transporters or binding proteins, affecting their localization or accumulation .

Subcellular Localization

The subcellular localization of this compound is not well known. Similar compounds can be directed to specific compartments or organelles through targeting signals or post-translational modifications .